![molecular formula C8H9NO2 B3029695 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol CAS No. 754149-09-2](/img/structure/B3029695.png)
3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol
Overview
Description
3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol, also known as DHPB, is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DHPB is a pyranopyridine derivative that has been synthesized using various methods, including the Pictet-Spengler reaction, which involves the condensation of an amino acid with an aldehyde or ketone. In
Scientific Research Applications
Synthesis and Chemical Properties
Microwave-Activated Inverse Electron Demand Diels–Alder Reactions : 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol is synthesized using inverse electron Diels–Alder reactions. This process involves reacting 3-methylsulfanyl-1,2,4-triazines with various nucleophiles, leading to the formation of polysubstituted 2,3-dihydrofuro[2,3-b]pyridines and 3,4-dihydro-2H-pyrano[2,3-b]pyridines. Microwave activation significantly enhances the efficiency and reduces reaction times (Hajbi et al., 2007).
Synthetic Approach to Substituted Compounds : A strategy for synthesizing functionalized 2,3-dihydrofuro[2,3-b]pyridines and 3,4-dihydro-2H-pyrano[2,3-b]pyridines has been developed. It involves an intramolecular inverse-electron-demand Diels-Alder reaction from 1,2,4-triazines, followed by cross-coupling reactions like Suzuki, Stille, and Sonogashira (Hajbi et al., 2008).
Synthesis of Pyrazolo[3,4-b]pyridines : The compound has been used in the synthesis of pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds with diverse biomedical applications. These compounds are synthesized from preformed pyrazole or pyridine, and their diverse substituents contribute to their utility in biomedical fields (Donaire-Arias et al., 2022).
Biological and Medicinal Applications
Synthesis of Medicinal Compounds : Pyrano[3,2-b]pyrans, which include compounds like this compound, play a significant role in medicinal and pharmaceutical chemistry. Their wide-ranging biological activities make them integral in the synthesis of various natural and synthetic compounds, including drug candidates (Borah et al., 2021).
Potential Antiviral and Antileishmanial Agents : Hybrids of pyrano[3,2-c]pyridone and pyrano[4,3-b]pyran with nucleoside have been synthesized and evaluated as potential antiviral and antileishmanial agents. These compounds show promising biological activities, highlighting the medicinal importance of such structures (Fan et al., 2010).
properties
IUPAC Name |
3,4-dihydro-2H-pyrano[3,2-b]pyridin-4-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c10-6-3-5-11-7-2-1-4-9-8(6)7/h1-2,4,6,10H,3,5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBJIGHHXJKIVCK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1O)N=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90665364 | |
Record name | 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90665364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
754149-09-2 | |
Record name | 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90665364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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